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Introduction
Tritium (³H), a radioactive isotope of hydrogen, serves as a powerful and effective tracer in a

wide array of environmental and hydrological investigations.[1][2] Its unique properties,

including its direct incorporation into the water molecule (as HTO) and a half-life of 12.32 years,

make it an invaluable tool for dating groundwater, tracing water flow paths, and understanding

contaminant transport.[3][4][5] This document provides detailed application notes and protocols

for the use of tritium in such studies, aimed at researchers and scientists in the field.

The atmospheric nuclear weapons tests in the 1950s and 1960s released significant amounts

of tritium into the atmosphere, creating a distinct "bomb peak" in precipitation that serves as a

global tracer for water recharged during that period.[1][6][7] Although these levels have been

declining due to radioactive decay and the cessation of atmospheric testing, the principles of

tritium tracing remain highly relevant.[8][9]

Key Applications
Tritium tracer studies are instrumental in various applications, including:

Groundwater Dating: Determining the age of groundwater, which is crucial for assessing

recharge rates, understanding aquifer dynamics, and managing water resources.[1][8][10]
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Surface Water-Groundwater Interactions: Tracing the movement of water between rivers,

lakes, and aquifers to quantify exchange rates and understand hydrological connectivity.[11]

[12]

Contaminant Hydrology: Tracking the movement of pollutants, such as leachate from

landfills, to assess the extent of contamination and predict future migration pathways.[13][14]

Oceanography: Studying ocean circulation and ventilation by tracing the movement of

tritiated water through different ocean layers.[4]

Quantitative Data for Tritium Tracer Studies
The following tables summarize key quantitative data relevant to the use of tritium as an

environmental tracer.

Parameter Value Reference

Half-life of Tritium (³H) 12.32 ± 0.02 years [3][7]

Beta Decay Energy

(maximum)
0.0186 MeV [15]

Natural (pre-bomb) Tritium

Levels in Rainwater
5 - 10 Tritium Units (TU) [5]

Peak "Bomb" Tritium Levels in

Atmosphere (1960s)
> 1000 Tritium Units (TU) [5]

Modern Day Tritium Levels in

Rainwater (approximate)
2 - 30 Tritium Units (TU) [16]

1 Tritium Unit (TU) 1 ³H atom per 10¹⁸ H atoms [7]

1 Tritium Unit (TU) ~0.118 Bq/liter [4]

1 Tritium Unit (TU) ~3.2 picocuries per liter [15]

Table 1: Physical Properties and Concentration Units of Tritium.
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Water Source
Typical Tritium
Concentration (TU)

Notes Reference

Modern Precipitation 2 - 30

Varies geographically

and seasonally.

Continental

precipitation generally

has higher

concentrations than

coastal.

[8][16]

"Submodern"

Groundwater

(recharged > 50 years

ago)

< 1

Often indicates a

mixture of modern and

older groundwater if

detectable.

[5][8]

Pre-1950s

Groundwater
Undetectable

Tritium has decayed

below detection limits.
[8]

Landfill Leachate Can be very high

Depends on the

disposal of tritiated

materials.

[13][14]

Table 2: Typical Tritium Concentrations in Various Water Sources.

Experimental Protocols
Protocol 1: Groundwater Age Dating using Tritium
This protocol outlines the steps for collecting and analyzing groundwater samples to determine

their approximate age based on tritium concentration.

1. Materials:

High-density polyethylene (HDPE) or glass sample bottles (1 liter or 500 mL) with PolySeal
caps.[16][17]
Field notebook and permanent marker for labeling.
Gloves.
Pump and tubing for well purging.
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Field parameter measurement equipment (optional but recommended): pH, temperature,
conductivity meters.[17]

2. Sample Collection Procedure:

Site Selection: Choose wells that are representative of the aquifer being studied. Have well
logs and site maps available.[17]
Pre-Sampling Precautions: Remove any items with luminescent dials (watches, compasses)
as they can contain tritium and contaminate samples.[16][18] Avoid smoking or proximity to
car fumes during sampling.[18] Sampling should ideally be conducted outdoors to avoid
indoor air which may have elevated tritium levels.[16][17]
Well Purging: Purge the well of at least three well volumes to ensure the sample is
representative of the aquifer and not stagnant water from the well casing.[17][18] For high-
capacity wells, running the pump for at least 10 minutes may be sufficient.[17] Monitor field
parameters (pH, temperature, conductivity) until they stabilize.[18]
Sample Bottle Rinsing: Rinse the sample bottle and cap two to three times with the well
water to be sampled.[18]
Sample Collection: Fill the sample bottle to the very top, allowing a convex meniscus to form.
[17] Use a low flow rate to minimize aeration and the introduction of atmospheric tritium.[18]
Capping: Tightly screw the cap on the bottle. Ensure there are no air bubbles. If an air
bubble larger than a thumbprint remains, discard the water and refill.[17]
Labeling and Storage: Clearly label the bottle with the site ID, date, and time of collection.
[18] Store the samples in a cool, dark place. Avoid freezing, which can rupture the container.
[16][17] No chemical preservatives are needed.[17]

3. Laboratory Analysis:

Sample Preparation: For low-level samples, electrolytic enrichment is often necessary to
increase the tritium concentration to detectable levels.[15] This process involves the
electrolysis of a large volume of the water sample, which preferentially removes protium (¹H)
and deuterium (²H), thus concentrating the tritium.
Tritium Measurement: The tritium concentration is typically measured using liquid scintillation
counting (LSC).[15][19]

An aliquot of the enriched or unenriched water sample is mixed with a liquid scintillation
cocktail in a vial.[15][20]
As tritium decays, it emits beta particles that excite the scintillator, producing light pulses.
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A liquid scintillation counter detects and counts these light pulses, which is proportional to
the tritium concentration.

Data Interpretation: The measured tritium concentration is compared to the known history of
tritium in precipitation (the "bomb peak") to estimate the groundwater age. The presence of
detectable tritium generally indicates that the water was recharged after 1952.[3][8] For more
precise dating, especially for younger waters, the tritium/helium-3 (³H/³He) method can be
used, which involves measuring the decay product of tritium.[3][7]

Protocol 2: Tracing Surface Water Infiltration
This protocol describes the use of tritium as a deliberate tracer to study the infiltration of

surface water into the subsurface.

1. Materials:

Tritiated water (HTO) of known activity.
Injection equipment (e.g., pump, flow meter).
Downstream sampling equipment (as in Protocol 1).
Personal protective equipment (PPE) appropriate for handling radioactive materials.

2. Experimental Procedure:

Background Sampling: Before introducing the tracer, collect background water samples from
the surface water body and downstream monitoring points (e.g., wells, springs) to establish
baseline tritium levels.
Tracer Injection: Introduce a known quantity (pulse) of tritiated water into the surface water
body.[11] The amount will depend on the scale of the study and the expected dilution.
Downstream Monitoring: Begin a systematic sampling program at downstream locations
immediately following the injection. The sampling frequency should be high initially and can
be decreased over time.
Sample Analysis: Analyze the collected samples for tritium concentration using liquid
scintillation counting as described in Protocol 1.
Data Analysis: Plot the tritium concentration at each monitoring point over time to create
breakthrough curves. These curves provide information on travel time, flow velocity, and
dispersion of the tracer in the subsurface.
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Caption: Workflow for groundwater dating using tritium analysis.
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Caption: Logical flow of tritium as a tracer in the hydrologic cycle.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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